Cas no 6748-69-2 (D-Mannose,diethyl dithioacetal (9CI))

D-Mannose,diethyl dithioacetal (9CI) structure
6748-69-2 structure
Product Name:D-Mannose,diethyl dithioacetal (9CI)
CAS No:6748-69-2
MF:C10H22O5S2
MW:286.40868139267
CID:529176
PubChem ID:95420
Update Time:2025-04-19

D-Mannose,diethyl dithioacetal (9CI) Chemical and Physical Properties

Names and Identifiers

    • D-Mannose,diethyl dithioacetal (9CI)
    • D-mannose diethyl dithioacetal
    • D-Mannose-diaethyldithioacetal
    • d-Mannosediaethylmercaptal
    • NSC-20706
    • 6,6-diethylthiohexane-1,2,3,4,5-pentaol
    • EINECS 217-728-1
    • FT-0772462
    • 6,6-bis(ethylsulfanyl)hexane-1,2,3,4,5-pentol
    • NSC 8521
    • NSC403464
    • NSC8521
    • 6,6-bis(ethylthio)-1,2,3,4,5-hexanepentol
    • GALACTOSE ETHYL MERCAPTAL
    • D-Glucose-diethylmercaptal
    • AKOS000278428
    • NSC-403464
    • CBDivE_006055
    • NSC20706
    • D-Glucose, diethyl mercaptal
    • SB47920
    • NSC170238
    • NSC 19773
    • 5463-33-2
    • FT-0624559
    • 6748-69-2
    • Glucose diethylmercaptal
    • CHEMBL3218373
    • Diethyl mercaptal of d-mannose
    • NSC-204187
    • NSC-170238
    • SCHEMBL6675862
    • NSC204187
    • NSC-19773
    • NSC19773
    • NS00045789
    • D-Glucose-diethyldithioacetal
    • NSC-8521
    • BTOYCPDACQXQRS-UHFFFAOYSA-N
    • AI3-20767
    • AKOS024275115
    • Inchi: 1S/C10H22O5S2/c1-3-16-10(17-4-2)9(15)8(14)7(13)6(12)5-11/h6-15H,3-5H2,1-2H3
    • InChI Key: BTOYCPDACQXQRS-UHFFFAOYSA-N
    • SMILES: S(CC)C(C(C(C(C(CO)O)O)O)O)SCC

Computed Properties

  • Exact Mass: 286.09100
  • Monoisotopic Mass: 286.09086615g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 152Ų

Experimental Properties

  • PSA: 151.75000
  • LogP: -0.74540
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